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CAS 943034-52-4 | Chemical Profile, Formation Mechanisms, and Analytical Control[1]

Executive Summary

2,3-Dehydro Darifenacin Hydrobromide (CAS 943034-52-4) is a critical oxidative degradation
product and process-related impurity of Darifenacin Hydrobromide, a selective M3 muscarinic
receptor antagonist.[2] Chemically defined as (S)-2-[1-[2-(Benzofuran-5-yl)ethyl]-3-
pyrrolidinyl]-2,2-diphenylacetamide hydrobromide, this compound represents the aromatized
analogue of the active pharmaceutical ingredient (API).

Its presence is a primary stability indicator for Darifenacin formulations, marking susceptibility
to oxidative stress. Control of this impurity is mandated under ICH Q3A(R2) and ICH Q3B(R2)
guidelines due to the structural transformation of the 2,3-dihydrobenzofuran moiety into a
benzofuran system, which alters the physicochemical and potentially the toxicological profile of
the substance.

Chemical Characterization & Properties[3][4][5][6][7]
[8]
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The core structural distinction lies in the saturation status of the oxygen-containing heterocycle.
While Darifenacin possesses a 2,3-dihydrobenzofuran ring, the impurity features a fully
aromatic benzofuran ring.[3] This dehydrogenation results in a mass reduction of 2 Da and
increased conjugation.

Table 1: Comparative Physicochemical Profile

Darifenacin Hydrobromide  2,3-Dehydro Darifenacin

Feature .
(API) HBr (Impurity)
CAS Number 133099-07-7 943034-52-4
Molecular Formula C2sH31BrN20:2 C2sH29BrNz0:2
Molecular Weight 507.47 g/mol 505.46 g/mol
Core Moiety 2,3-Dihydrobenzofuran Benzofuran (Aromatic)
Unsaturation Partially saturated heterocycle Fully aromatic heterocycle
Mass Shift (A) Reference -2.016 Da (Loss of 2H)
UV Absorbance Amax ~210 nm, 286 nm Bathochromic shift expected

due to conjugation

Formation Pathways & Mechanistic Insight

The genesis of 2,3-Dehydro Darifenacin occurs through two distinct vectors: Oxidative
Degradation (Stability) and Synthetic Carryover (Process).

Mechanism 1: Oxidative Dehydrogenation (Stability)

Under oxidative stress (e.g., exposure to peroxides in excipients, air, or light), the 2,3-
dihydrobenzofuran ring of Darifenacin undergoes dehydrogenation. This transformation is
thermodynamically driven by the formation of the stable, aromatic benzofuran system.[3]

o Trigger: Oxidative stress (ICH Q1A conditions: H202, high Oz headspace).

e Mechanism: Abstraction of benzylic hydrogens at the C2/C3 positions followed by
aromatization.
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Mechanism 2: Synthetic Contamination (Process)

If the starting material, 5-(2-bromoethyl)-2,3-dihydrobenzofuran, contains traces of 5-(2-
bromoethyl)benzofuran, the impurity will be carried through the alkylation step with the
pyrrolidine intermediate.

Visualization: Degradation & Formation Logic
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Figure 1: Mechanistic pathway showing the oxidative conversion of Darifenacin to its 2,3-
dehydro derivative and potential process carryover.

Analytical Strategy: Detection & Quantification

Accurate quantification requires separating the 2,3-dehydro impurity from the parent APl and
the N-oxide impurity. Due to the structural similarity, high-resolution chromatography is
essential.

High-Performance Liquid Chromatography (HPLC)

The aromatized benzofuran ring increases the lipophilicity of the impurity compared to
Darifenacin, typically resulting in a longer retention time (RRT > 1.0) on C18 columns.

Recommended Protocol (Stability Indicating)
e Column: C18 (e.g., Waters XBridge or Agilent Zorbax), 150 x 4.6 mm, 3.5 pum.
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» Mobile Phase A: 10 mM Ammonium Acetate (pH 7.5).
» Mobile Phase B: Acetonitrile.[4][5][6][7]
o Gradient:
o 0-5min: 30% B
o 5-20 min: 30% — 70% B (Linear ramp to elute lipophilic impurities)
o 20-25 min: 70% B
o Detection: UV at 215 nm (sensitive) or 280 nm (selective for benzofuran).
e Flow Rate: 1.0 mL/min.[8][5][7]

e Column Temp: 30°C.

Mass Spectrometry (LC-MS)

For identification, MS provides definitive confirmation based on the mass deficit.
« lonization: ESI Positive Mode.

o Darifenacin [M+H]*: m/z 427.2.

e 2,3-Dehydro Impurity [M+H]*: m/z 425.2.

 Differentiation: The -2 Da shift is diagnostic. Unlike the N-oxide (+16 Da, m/z 443), the
dehydro impurity is lighter than the parent.

Visualization: Analytical Decision Tree
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Sample Solution
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Figure 2: Analytical workflow for the isolation and confirmation of 2,3-Dehydro Darifenacin.

Regulatory & Toxicological Context
Impurity Classification

Under ICH Q3A/B, 2,3-Dehydro Darifenacin is classified as a degradation product.
e Reporting Threshold: >0.05% (or 0.1% depending on dose).
« |dentification Threshold: >0.10% (for max daily dose < 29).

e Qualification Threshold: >0.15%.

Genotoxicity Assessment (ICH M7)

While the parent Darifenacin is non-genotoxic, the introduction of the benzofuran motif
warrants scrutiny. However, benzofuran itself is a common scaffold in pharmacophores. Unless
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specific alerts (like alkylating side chains, e.g., the bromoethyl precursor) are present, the 2,3-
dehydro metabolite is generally treated as a standard organic impurity.

» Note: The precursor 5-(2-bromoethyl)benzofuran (if present from synthesis) is a potential
alkylating agent and must be controlled to ppm levels. The 2,3-dehydro Darifenacin (the final
coupled product) lacks this alkylating bromide handle.

Stability Implications

The appearance of this impurity indicates a failure in the antioxidant protection of the
formulation. If levels rise during stability testing:

o Review packaging (oxygen permeability).

o Assess antioxidant levels (e.g., BHT/BHA) in the formulation.

e Check for metal ion contamination (which catalyzes oxidation).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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